2-[1-(2-fluoro-4-methoxybenzyl)-4-(3-thienylmethyl)-2-piperazinyl]ethanol

• IUPAC Name: 2-[1-[(2-fluoro-4-methoxyphenyl)methyl]-4-(thiophen-3-ylmethyl)piperazin-2-yl]ethanol
• InChI: InChI=1S/C19H25FN2O2S/c1-24-18-3-2-16(19(20)10-18)12-22-7-6-21(13-17(22)4-8-23)11-15-5-9-25-14-15/h2-3,5,9-10,14,17,23H,4,6-8,11-13H2,1H3
• InChI Key: FJAMJUPPLOEINA-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC(=C(C=C1)CN2CCN(CC2CCO)CC3=CSC=C3)F
• Molecular Formula: C19H25FN2O2S
• Molecular Weight: 364.5 g/mol

Description

2-[1-(2-fluoro-4-methoxybenzyl)-4-(3-thienylmethyl)-2-piperazinyl]ethanol is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields such as medicine, pharmacology, and neuroscience.

Mechanism of Action

The exact mechanism of action of 2-[1-(2-fluoro-4-methoxybenzyl)-4-(3-thienylmethyl)-2-piperazinyl]ethanol is not fully understood. However, it is believed to work by modulating the activity of certain neurotransmitters such as serotonin, norepinephrine, and dopamine. This modulation leads to an increase in the levels of these neurotransmitters, which in turn leads to the observed anti-anxiety and antidepressant effects.
Biochemical and Physiological Effects:
2-[1-(2-fluoro-4-methoxybenzyl)-4-(3-thienylmethyl)-2-piperazinyl]ethanol has been shown to have several biochemical and physiological effects. In animal studies, it has been found to increase the levels of serotonin, norepinephrine, and dopamine in the brain, which are all neurotransmitters that play a role in regulating mood and behavior. It has also been shown to reduce the levels of stress hormones such as cortisol, which could contribute to its anti-anxiety effects.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-[1-(2-fluoro-4-methoxybenzyl)-4-(3-thienylmethyl)-2-piperazinyl]ethanol in lab experiments is its potent and selective effects on certain neurotransmitters. This makes it a valuable tool for studying the role of these neurotransmitters in various physiological and pathological conditions. However, one of the limitations of this compound is its complex synthesis method, which requires specialized knowledge and equipment.

Future Directions

There are several future directions for research on 2-[1-(2-fluoro-4-methoxybenzyl)-4-(3-thienylmethyl)-2-piperazinyl]ethanol. One area of interest is the development of new drugs based on this compound for the treatment of mental health disorders such as anxiety and depression. Another area of interest is the study of its effects on other neurotransmitters and its potential applications in the treatment of neurological disorders such as Parkinson's disease and Alzheimer's disease. Additionally, further research is needed to optimize the synthesis method of this compound and develop more efficient and cost-effective methods.
In conclusion, 2-[1-(2-fluoro-4-methoxybenzyl)-4-(3-thienylmethyl)-2-piperazinyl]ethanol is a promising chemical compound with potential applications in various scientific fields. Its potent and selective effects on certain neurotransmitters make it a valuable tool for studying the role of these neurotransmitters in various physiological and pathological conditions. However, further research is needed to fully understand its mechanism of action and optimize its synthesis method.

Synthesis Methods

The synthesis of 2-[1-(2-fluoro-4-methoxybenzyl)-4-(3-thienylmethyl)-2-piperazinyl]ethanol involves a series of chemical reactions that require specialized knowledge and equipment. The most common method of synthesis involves the reaction of 2-fluoro-4-methoxybenzyl chloride with 3-thienylmethyl piperazine in the presence of a base catalyst such as sodium hydroxide. The resulting intermediate is then reduced using sodium borohydride to yield the final product.

Scientific Research Applications

2-[1-(2-fluoro-4-methoxybenzyl)-4-(3-thienylmethyl)-2-piperazinyl]ethanol has been extensively studied for its potential applications in various scientific fields. In pharmacology, it has been shown to have potent anti-anxiety and antidepressant effects, making it a promising candidate for the treatment of mental health disorders. In neuroscience, it has been found to modulate the activity of certain neurotransmitters, which could lead to the development of new drugs for neurological disorders such as Parkinson's disease and Alzheimer's disease.